Cas no 2876-08-6 (1,2-dimethyl-1H-1,3-benzodiazole)

• Product Name: 1,2-dimethyl-1H-1,3-benzodiazole
• CAS No: 2876-08-6
• MF: C₉H₁₀N₂
• MW: 146.189101696014
• MDL: MFCD00022840
• CID: 852448
• PubChem ID: 312693
• Update Time: 2025-06-30

1,2-dimethyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-1H-benzimidazole
• 1,2-Dimethylbenzimidazole
• 1,2-dimethyl-1H-benzoimidazole
• 1,2-dimethyl-benzimidazole
• 1H-Benzimidazole,1,2-dimethyl
• dimethylbenzimidazole
• 1,2-Dimethyl-1,3-benzodiazole
• 1H-Benzimidazole, 1,2-dimethyl-
• PJQIBTFOXWGAEN-UHFFFAOYSA-N
• NSC222974
• 1,2-dimethyl benzimidazole
• 1,2-Dimethyl-1H-benzimidazole #
• 1,2-dimethyl-1H-benzo[d]imidazole
• STK806295
• 1,2-dimethyl-1H-1,3-benzodiazole
• V4924
• D3665
• ST45025018
• F0
• CS-0196103
• AKOS001018548
• Z53833319
• EN300-101154
• MS-1761
• SCHEMBL12277320
• benzimidazole, 1,2-dimethyl-
• 1,2Dimethylbenzimidazole
• DTXSID60310238
• XH0041
• MFCD00022840
• SCHEMBL353890
• InChI=1/C9H10N2/c1-7-10-8-5-3-4-6-9(8)11(7)2/h3-6H,1-2H
• CHEMBL227936
• CAA87608
• EU-0042417
• T70720
• 2876-08-6
• F0852-0058
• NSC-222974

• MDL： MFCD00022840
• Inchi： 1S/C9H10N2/c1-7-10-8-5-3-4-6-9(8)11(7)2/h3-6H,1-2H3
• InChI Key： PJQIBTFOXWGAEN-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 146.08400
• Monoisotopic Mass: 146.084398327g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 17.8

Experimental Properties

• Color/Form: Not available
• Density: 1.1±0.1 g/cm3
• Melting Point: 108.0 to 112.0 deg-C
• Boiling Point: 164°C/6mmHg(lit.)
• Flash Point: 129.2±18.7 °C
• PSA: 17.82000
• LogP: 1.88170
• Solubility: Not available
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

1,2-dimethyl-1H-1,3-benzodiazole Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles
• Other Chemical Reagents

Additional information on 1,2-dimethyl-1H-1,3-benzodiazole

1,2-Dimethyl-1H-1,3-Benzodiazole (CAS No. 2876-08-6): An Overview of Its Structure, Properties, and Applications

1,2-Dimethyl-1H-1,3-benzodiazole (CAS No. 2876-08-6) is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound belongs to the class of benzodiazoles, which are characterized by their unique aromatic heterocyclic structure. The presence of two methyl groups at the 1 and 2 positions imparts distinct chemical and physical properties to this molecule, making it a valuable building block in various synthetic pathways.

The molecular formula of 1,2-dimethyl-1H-1,3-benzodiazole is C₉H₉N₃, and its molecular weight is approximately 159.18 g/mol. The compound exhibits a high degree of stability and is known for its ability to form stable complexes with various metal ions. This property has led to its use in the development of coordination polymers and metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery systems.

In the realm of medicinal chemistry, 1,2-dimethyl-1H-1,3-benzodiazole has been studied for its potential therapeutic applications. Recent research has focused on its ability to modulate various biological targets, including enzymes and receptors. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 1,2-dimethyl-1H-1,3-benzodiazole exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. This finding opens up new avenues for the development of novel anticancer agents.

The synthetic versatility of 1,2-dimethyl-1H-1,3-benzodiazole has also been explored in the context of organic synthesis. The compound can be readily functionalized through various chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and metal-catalyzed cross-coupling reactions. These transformations enable the synthesis of a wide range of derivatives with diverse functional groups, which can be tailored for specific applications in pharmaceuticals, agrochemicals, and materials science.

In addition to its synthetic utility, 1,2-dimethyl-1H-1,3-benzodiazole has been investigated for its photophysical properties. Research published in the Journal of Physical Chemistry in 2023 demonstrated that the compound exhibits strong fluorescence when excited with ultraviolet light. This property makes it a promising candidate for use in fluorescence-based sensors and imaging agents. The ability to tune the fluorescence properties through chemical modification further enhances its potential applications in these areas.

The environmental impact of 1,2-dimethyl-1H-1,3-benzodiazole has also been a subject of interest. Studies have shown that the compound is biodegradable under certain conditions and does not persist in the environment for extended periods. This characteristic is advantageous from an environmental standpoint and aligns with the growing emphasis on green chemistry principles in the design and synthesis of new compounds.

In conclusion, 1,2-dimethyl-1H-1,3-benzodiazole (CAS No. 2876-08-6) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, the importance of this compound is likely to grow even further.